Tin-116 isotope

• IUPAC Name: tin-116
• InChI: InChI=1S/Sn/i1-3
• InChI Key: ATJFFYVFTNAWJD-OIOBTWANSA-N
• Canonical SMILES: [Sn]
• Isomeric SMILES: [116Sn]
• Molecular Formula: Sn
• DSSTOX Substance ID: DTXSID10893506
• Molecular Weight: 115.901743 g/mol
• CAS No.: 14191-70-9

Description

The Tin-116 isotope is a stable, naturally occurring isotope with a natural abundance of 14.54% . It is characterized by 50 protons and 66 neutrons and is available in a high-purity metal (Sn) form. This isotope is an essential material in fundamental and applied research. Its primary applications include: 1) Vibrational Spectroscopy: Tin-116 is used in the metal-isotope technique, often paired with Tin-124, to confirm assignments in the vibrational spectra of organotin compounds like tetraphenyltin and triphenyltin halides . The measurable shifts in metal-sensitive vibrational bands (approximately 5 cm⁻¹) help researchers accurately identify molecular structures and bonding. 2) Nuclear Target Fabrication: It is used to fabricate thin, carbon-backed targets for nuclear reaction experiments via physical vapor deposition techniques . These high-purity targets are critical for studies in nuclear physics. 3) Radioisotope Production: Tin-116 serves as a precursor for the production of the medical radioisotope Tin-117m (Sn-117m) . Sn-117m is used in Mossbauer effect studies and has applications in medicine, such as the treatment of bone cancer . 4) Research on Impurities: It is also employed in studies investigating the distribution of impurities within chemical production technologies, such as in the production of Gallium . This product is intended for research use only (RUO) and is strictly not for diagnostic, therapeutic, or personal use.

Theoretical Frameworks and Nuclear Structure of the Tin 116 Nucleus

Ground State Nuclear Structure Properties of Tin-116

The ground state of ¹¹⁶Sn is characterized by specific quantum mechanical properties that define its baseline behavior and structure.

The ground state of the Tin-116 nucleus has a spin-parity of 0+. chemlin.orgkaeri.re.kr This assignment indicates that the nucleus has zero total angular momentum and positive parity. Being an even-even nucleus (containing an even number of both protons and neutrons), the pairing of nucleons leads to this 0+ ground state, a common feature for such nuclei.

Experimental verification of the 0+ spin-parity assignment is achieved through various nuclear spectroscopy techniques. Nuclear resonance fluorescence (NRF) experiments, for instance, utilize the angular distribution of scattered photons to determine the spin of excited states, which then decay to the ground state. tu-darmstadt.de For an even-even nucleus with a 0+ ground state, the ratio of intensities of scattered photons at specific angles (e.g., 90° and 127°) can distinguish between dipole and quadrupole transitions, confirming the spin of the excited states and, by extension, the ground state. tu-darmstadt.de Additionally, analyses of decay schemes from parent nuclides like Indium-116 and Antimony-116, which decay to ¹¹⁶Sn, provide further confirmation of its ground state properties. kaeri.re.krmit.edukaeri.re.kr

Table 1: Ground State Properties of Tin-116

Property	Value
Atomic Number (Z)	50
Neutron Number (N)	66
Mass Number (A)	116
Natural Abundance	14.54% webelements.combuyisotope.com
Half-life	Stable buyisotope.comchemlin.org
Spin	0 webelements.combuyisotope.com
Parity	+ chemlin.org

The electric quadrupole moment is a measure of the deviation of the nuclear charge distribution from a spherical shape. iaea.org For the ground state of ¹¹⁶Sn, the electric quadrupole moment is zero, which is consistent with its 0+ spin-parity assignment. buyisotope.comperiodictable.com Nuclei with spin 0 or 1/2 have a spherical charge distribution and thus a zero quadrupole moment.

However, excited states of ¹¹⁶Sn can exhibit non-zero quadrupole moments, indicating deformation. mit.edu For instance, the first excited 2+ state at 1294 keV has a measured quadrupole moment. mit.edu The study of nuclear deformation parameters, often derived from inelastic scattering experiments, provides insight into the collective behavior of the nucleus. iaea.orgbnl.gov For example, analyses of inelastic scattering of projectiles like protons and alpha particles from a ¹¹⁶Sn target allow for the determination of deformation parameters for various excited states. bnl.govredalyc.org These parameters are crucial for understanding the collective vibrational and rotational motions within the nucleus. Recent studies have also investigated the possibility of octupole deformation in ¹¹⁶Sn, which would correspond to a pear-like shape. sympnp.orgarxiv.org

Table 2: Electric Quadrupole Moments of Selected ¹¹⁶Sn Excited States

Excitation Energy (keV)	Spin	Quadrupole Moment (Q) in barns
1294	2+	+0.08(8) mit.edu
2366	5-	0.26(3) mit.edu
3548	10+	0.50(5) mit.edu

The magnetic dipole moment is a fundamental property of a nucleus that arises from the intrinsic spin and orbital motion of its constituent protons and neutrons. psi.ch For the ground state of ¹¹⁶Sn, which has a spin of 0, the magnetic dipole moment is zero. webelements.comperiodictable.com

For excited states with non-zero spin, the magnetic dipole moment can be measured and provides valuable information about the single-particle nature of the state. mit.edu For example, the 5- state at 2366 keV and the 10+ state at 3548 keV in ¹¹⁶Sn have measured magnetic dipole moments. mit.edu These measurements are often performed using techniques such as the time-differential perturbed angular distribution (TDPAD) method. mit.edu The magnetic properties of excited states in tin isotopes are crucial for testing nuclear models, particularly the shell model, which predicts the magnetic moments based on the configuration of the unpaired nucleons.

Table 3: Magnetic Dipole Moments of Selected ¹¹⁶Sn Excited States

Excitation Energy (keV)	Spin	Magnetic Dipole Moment (μ) in nuclear magnetons (μN)
1294	2+	-0.3(2) mit.edu
2366	5-	-0.376(3) mit.edu
3548	10+	-2.326(15) mit.edu

Advanced Shell Model Calculations for Tin-116

The nuclear shell model is a cornerstone of nuclear structure theory, explaining many features of atomic nuclei by considering nucleons to move in quantized orbitals within a mean-field potential, analogous to electrons in an atom. sjsu.edu Large-scale shell model calculations are essential for a detailed understanding of the properties of nuclei like ¹¹⁶Sn. epj-conferences.orgaip.org

A critical component of shell model calculations is the effective interaction, which describes the forces between nucleons in the valence space outside a closed-shell core. epj-conferences.org For ¹¹⁶Sn, the core is typically considered to be ¹⁰⁰Sn. The effective interaction is derived from realistic nucleon-nucleon potentials, such as the Argonne V18 or CD-Bonn potentials, using many-body perturbation theory. epj-conferences.org The accuracy of shell model predictions for energy levels, transition probabilities, and moments in ¹¹⁶Sn is highly dependent on the choice of the effective interaction. epj-conferences.orguio.no Researchers continuously work on refining these interactions to better reproduce experimental data. uio.no Some studies also incorporate density-dependent effective interactions, which account for the influence of the surrounding nuclear medium on the nucleon-nucleon force. osti.gov

In the context of the shell model for ¹¹⁶Sn, the valence neutrons occupy orbitals between the magic numbers of 50 and 82. oup.com The protons form a closed shell at Z=50. kyoto-u.ac.jp However, more extensive calculations may include proton excitations across the shell gap to account for certain collective phenomena. uio.noosti.gov The configuration space defines the set of single-particle orbitals that the valence nucleons can occupy. For tin isotopes, this typically includes orbitals such as 1g₇/₂, 2d₅/₂, 3s₁/₂, 2d₃/₂, and 1h₁₁/₂. aps.org

Determining the occupancy numbers of these orbitals—that is, the probability of finding a nucleon in a particular orbital—is a key output of shell model calculations. These occupancies can be probed experimentally through transfer reactions, such as (p,d) or (d,p) reactions, which add or remove a nucleon from the nucleus. The results of these experiments provide stringent tests for the wave functions generated by shell model calculations. Isotopic analysis of proton elastic scattering has also been used to probe the neutron density distribution and infer shell effects related to orbital occupancies in ¹¹⁶Sn. arxiv.org

Comparative Analysis of Theoretical Predictions and Experimental Data for Tin-116

The nuclear structure of Tin-116 has been a subject of extensive investigation, with various theoretical models providing predictions that can be compared against a wealth of experimental data. This comparative analysis is crucial for refining our understanding of nuclear forces and structures.

Shell model calculations, often using an inert ¹⁰⁰Sn core and considering neutron degrees of freedom in the 50-82 shell, have been employed to describe the properties of tin isotopes. gsi.de While these models can reproduce some systematic trends, discrepancies arise, particularly for lighter tin isotopes like ¹¹⁶Sn. gsi.de For example, the measured B(E2) transition probabilities in ¹¹²Sn and ¹¹⁴Sn are higher than shell model predictions, indicating a deviation from the simple model assumptions. gsi.de

The table below presents a comparison of experimental and theoretical energy levels for some low-lying states in ¹¹⁶Sn, highlighting the successes and challenges of current theoretical approaches.

Interactive Table 1: Comparison of Experimental and Theoretical Low-Lying Energy Levels in ¹¹⁶Sn (in MeV)

State	Experimental Energy (MeV)	Shell Model (jj45pna) (MeV)	Interacting Boson Model-2 (IBM-2) (MeV)
2⁺₁	1.293	0.802	-
0⁺₂	1.757	3.474	-
2⁺₂	2.028	2.018	-

Data sourced from shell model calculations using the jj45pna interaction and experimental values. arxiv.org Note: IBM-2 calculations are often focused on reproducing level schemes and transition rates rather than absolute energies for all states.

Collective Excitations and Vibrational Modes in Tin-116

Characterization of Low-Lying Collective States (e.g., 2+ states, 0+ states)

The low-lying spectrum of ¹¹⁶Sn is characterized by collective states that are indicative of vibrational motion. The even-even tin isotopes are known to exhibit shape coexistence, where a spherical ground state coexists with a deformed rotational band at low excitation energies. sfu.ca This phenomenon is driven by the promotion of two protons across the Z=50 shell gap, leading to the formation of intruder states. sfu.caamazonaws.com

The first excited 2⁺ state in the tin isotopes shows a nearly constant energy level, which is a classic signature of vibrational nuclei and is well-described by the generalized seniority model. gsi.de In ¹¹⁶Sn, several low-lying 0⁺ states have been identified, one of which serves as the bandhead for the deformed rotational band. sfu.ca The mixing between these 0⁺ states and the vibrational phonon levels is a key area of study. sfu.ca High-precision experiments have revealed that the mixing between the two lowest excited 0⁺ states is unequal, challenging earlier interpretations of their structure. sfu.ca

Coulomb excitation studies have confirmed the vibrational nature of some of the low-lying states. amazonaws.com For example, the measured B(E2; 4⁺₁ → 2⁺₁) value in ¹¹⁶Sn is consistent with the expectations for a two-phonon vibrational state. amazonaws.com

Investigation of Giant Resonances and their Systematics in Tin Isotopic Chains

Giant resonances are high-frequency collective excitations of the nucleus, providing insights into fundamental nuclear properties. In the tin isotopic chain, the Isoscalar Giant Monopole Resonance (ISGMR), or "breathing mode," has been a subject of intense research. aps.orgcapes.gov.br The excitation energy of the ISGMR is directly related to the nuclear incompressibility, a crucial parameter in the nuclear equation of state. oxfordre.com

Experimental studies on a series of tin isotopes, including ¹¹⁶Sn, have revealed that their ISGMR energies are significantly lower than what would be expected based on the nuclear incompressibility derived from heavier nuclei like lead (²⁰⁸Pb). capes.gov.br This has led to the long-standing question of why tin isotopes appear to be "softer" or more compressible. aps.orgoxfordre.com

Theoretical models have struggled to provide a unified description of the ISGMR across different isotopic chains. oxfordre.com However, recent advances, such as the self-consistent quasiparticle random-phase approximation plus quasiparticle-vibration coupling approach, have shown promise in resolving this discrepancy. aps.org These models demonstrate that many-body correlations play a crucial role in shifting the ISGMR energy in tin isotopes, bringing theoretical predictions closer to experimental data. aps.org

The systematics of the Giant Dipole Resonance (GDR) have also been studied in the tin isotopes. A resonance-like peak, identified as the pygmy dipole resonance (PDR), has been observed at approximately 8 MeV in ¹¹⁶Sn, exhausting about 2% of the classical Thomas-Reiche-Kuhn sum rule. epj-conferences.org

Application of the Interacting Boson Model (IBM) to the Tin-116 Nucleus

The Interacting Boson Model (IBM) provides a powerful framework for describing the collective properties of medium and heavy mass nuclei. In its simplest version, IBM-1, the collective states of even-even nuclei are described by a system of interacting s (angular momentum 0) and d (angular momentum 2) bosons. scialert.net The IBM-2 version distinguishes between proton and neutron bosons, offering a more microscopic description. amazonaws.comjournalajr2p.com

For the tin isotopes, the IBM has been particularly successful in describing the vibrational nature of their low-lying spectra. publish.csiro.au The SU(5) dynamical symmetry of the IBM corresponds to the vibrational limit and accurately reproduces features like the maximum intensity of two-neutron transfer reactions at ¹¹⁶Sn. publish.csiro.au

Configuration mixing within the IBM-2 framework has been used to study the interplay between normal (vibrational) states and intruder (deformed) states in the tin isotopes. amazonaws.comjournalajr2p.com These calculations involve separate descriptions of the normal and intruder bands, which are then mixed via a specific interaction Hamiltonian. amazonaws.comjournalajr2p.comresearchgate.net This approach has been successful in describing the intruder bands in neighboring cadmium and tellurium nuclei and indicates a significant mixing of the regular and intruder configurations in the tin isotopes. amazonaws.com

Microscopic and Ab Initio Theoretical Approaches for Tin-116

Hartree-Fock-Bogoliubov (HFB) and Relativistic Mean-Field (RMF) Calculations

Microscopic approaches like the Hartree-Fock-Bogoliubov (HFB) and Relativistic Mean-Field (RMF) theories aim to describe nuclear properties starting from the fundamental interactions between nucleons. researchgate.netepj-conferences.org The HFB method treats both the mean-field and pairing correlations self-consistently, which is crucial for describing open-shell nuclei like ¹¹⁶Sn. researchgate.netarxiv.org The RMF theory, a relativistic framework, has been successful in describing the ground-state properties of nuclei across the nuclear chart. arxiv.orgcern.ch

For the tin isotopic chain, HFB calculations with Skyrme interactions have been used to investigate ground-state properties. researchgate.netepj-conferences.org These calculations can reproduce binding energies and radii with good accuracy. researchgate.net Similarly, RMF models have been applied to study properties like binding energies and single-particle energies in tin isotopes, including ¹¹⁶Sn. bnl.gov

A hybrid approach combining an RMF model with an exact treatment of pairing correlations has been proposed to study the ground-state properties and isoscalar monopole excitations of the tin isotopes. arxiv.org While this method provides a good description of ground-state properties, it finds that pairing correlations have only a minor effect on the giant monopole energies, suggesting that this alone cannot explain the "softness" of tin nuclei. arxiv.org

The table below provides a summary of some of the theoretical models and their applications to the study of ¹¹⁶Sn.

Interactive Table 2: Overview of Theoretical Models for ¹¹⁶Sn

Theoretical Model	Key Applications for ¹¹⁶Sn	Primary Findings/Predictions
Shell Model	Low-lying energy levels, B(E2) transition probabilities. gsi.de	Reasonable agreement for heavier Sn isotopes, but discrepancies for lighter ones like ¹¹⁶Sn, indicating evolving shell structure. gsi.de
Interacting Boson Model (IBM)	Vibrational states, shape coexistence, configuration mixing. amazonaws.comjournalajr2p.compublish.csiro.au	Successfully describes the vibrational nature and the mixing of normal and intruder states. amazonaws.compublish.csiro.au
Hartree-Fock-Bogoliubov (HFB)	Ground-state properties (binding energy, radii), pairing correlations. researchgate.netarxiv.org	Provides a good description of ground-state properties when pairing is included self-consistently. researchgate.net
Relativistic Mean-Field (RMF)	Ground-state properties, single-particle energies, giant resonances. arxiv.orgbnl.gov	Successful in describing bulk properties and provides input for understanding collective excitations. arxiv.orgbnl.gov

Pairing Correlations and Superfluidity Phenomena within the Tin-116 Nucleus

The Tin-116 (¹¹⁶Sn) nucleus, like many open-shell nuclei, exhibits significant effects due to pairing correlations, which are fundamental to understanding its structure and dynamic properties. arxiv.org These correlations lead to the phenomenon of superfluidity within the nucleus, where nucleons (protons and neutrons) form correlated pairs, analogous to Cooper pairs in superconductors. aps.org The tin isotopic chain is a classic example of nuclear superfluidity, where neutron pairs scatter between nearby orbitals, while the proton core remains largely unaffected at low excitation energies. aps.org

Pairing correlations have a profound impact on a variety of nuclear properties in ¹¹⁶Sn, including its binding energy, single-nucleon separation energies, and excitation spectra. arxiv.org The presence of these correlations is essential for accurately describing the ground state and low-lying collective modes of the nucleus. unlp.edu.arunipd.it Theoretical approaches such as the Bardeen-Cooper-Schrieffer (BCS) theory and the Hartree-Fock-Bogoliubov (HFB) formalism are commonly used to incorporate pairing effects into nuclear models. arxiv.orgarxiv.org However, these methods can have limitations, such as the violation of particle number conservation in the BCS approach, which has led to the development of more refined techniques like variational multiparticle-multihole configuration mixing methods. arxiv.org

Research has shown that pairing correlations significantly influence the giant monopole resonance (GMR) in tin isotopes, including ¹¹⁶Sn. arxiv.orgunlp.edu.ar The inclusion of pairing in theoretical calculations, such as the Random Phase Approximation (RPA), leads to a shift in the centroid energy of the GMR, bringing theoretical predictions into better agreement with experimental data. unlp.edu.ar For lighter tin isotopes like ¹¹⁶Sn, the suppression of pairing has a more pronounced downward shift on the GMR energies compared to heavier tin isotopes. unlp.edu.ar

A fascinating manifestation of superfluidity in ¹¹⁶Sn is the nuclear Josephson effect, a phenomenon where pairs of neutrons tunnel between two colliding superfluid nuclei. aps.orgaps.org This effect was investigated in experiments involving gentle collisions between ¹¹⁶Sn and Nickel-60 (⁶⁰Ni) nuclei at energies near the Coulomb barrier. aps.orgresearchgate.net The analysis of one- and two-neutron transfer reactions provided compelling evidence for the back-and-forth tunneling of neutron pairs, akin to an alternating current Josephson effect. aps.orgaps.org This observation reinforces the concept of atomic nuclei as superfluid ensembles of nucleons and provides a unique probe of pairing correlations. unipd.itaps.org The transfer of neutron Cooper pairs was specifically studied in the interaction between the superfluid nuclei ¹¹⁶Sn and ⁶⁰Ni. unipd.it

The study of pairing-type correlations in ¹¹⁶Sn reveals it as a nucleus with large BCS pairing. arxiv.org Variational calculations have been employed to analyze the structure of the correlated ground-state wave-function, highlighting the weights of different multi-pair excitations. arxiv.org

Table 1: Influence of Pairing Correlations on Giant Monopole Resonance (GMR) in Tin Isotopes This table is generated based on qualitative descriptions in the provided text. Specific numerical values for ¹¹⁶Sn were not detailed in the search results.

Isotope Group	Effect of Pairing on GMR Energy	Significance of Pairing Correlations
Lighter Sn Isotopes (including ¹¹⁶Sn)	Inclusion of pairing shifts GMR energy upwards, improving agreement with experimental data. Suppression of pairing causes a significant downward energy shift. unlp.edu.ar	Crucial for accurate calculation of GMR energetics. unlp.edu.ar
Heavier Sn Isotopes	Pairing effects are present but the suppression of pairing changes the wave function structure less drastically than in lighter isotopes. unlp.edu.ar	Important, but the structural impact of suppressing pairing is less pronounced. unlp.edu.ar

Density Functional Theory (DFT) Applications to Nuclear Structure of Tin-116

Nuclear Density Functional Theory (DFT) is a powerful and versatile microscopic framework for studying the structure of medium-mass and heavy nuclei, including ¹¹⁶Sn. msu.edumsu.edu It aims to describe the properties of a many-body system, such as an atomic nucleus, using functionals of the nucleon density. wikipedia.org This approach is applicable across the entire nuclear landscape and is particularly advantageous for heavy nuclei where other methods may be computationally prohibitive. msu.edutandfonline.com

In the context of nuclear physics, DFT calculations are often performed using effective interactions like the Skyrme force or Gogny force within the Hartree-Fock-Bogoliubov (HFB) framework. arxiv.orgmsu.eduiaea.org These calculations can predict a wide range of nuclear properties, such as binding energies, nuclear radii, deformation parameters, and excitation spectra. tum.de

For the tin isotopic chain, DFT has been successfully used to reproduce experimental data, for instance, in the case of charge radii. tandfonline.com DFT calculations have been compared with experimental mass measurements of tin isotopes, providing a test for different nuclear energy density functionals. aps.org Specifically for ¹¹⁶Sn, DFT has been employed in various contexts. For example, DFT calculations were used to develop a multiphase equation of state for tin, which involved calculations for the solid and liquid phases. researchgate.net

Furthermore, DFT provides a basis for understanding nuclear phenomena from a microscopic perspective. For instance, it can be used to investigate the origin of reflection-asymmetric shapes in nuclei and the behavior of nuclei under rapid rotation. msu.edu The nucleon localization function (NLF), a tool derived from DFT, helps visualize shell structure and clustering within the nucleus. msu.edu

DFT has also been used to estimate isotope fractionation, with studies correlating DFT-calculated electron contact densities with isotopic energy shifts for tin isotopes, including the ¹²⁴Sn/¹¹⁶Sn pair. pnas.org These calculations are crucial for interpreting data from various experimental techniques, such as Mössbauer spectroscopy. wikipedia.orgpnas.org While DFT is highly successful, there are ongoing efforts to refine the energy density functionals and extend the theory beyond the mean-field approximation to more accurately describe complex nuclear phenomena like the widths of giant resonances. tum.de

Table 2: Applications of DFT to Tin Isotopes

Application	Specific Focus	Key Findings/Goals
Mass Measurements	Comparison of DFT calculations with experimental mass values of neutron-deficient tin isotopes. aps.org	Tests and refines nuclear energy density functionals. aps.org
Equation of State	Development of a multiphase equation of state for tin using DFT calculations for solid and liquid phases. researchgate.net	Provides a comprehensive model of tin's behavior under various conditions. researchgate.net
Isotope Fractionation	Calculation of electron contact densities to estimate isotopic energy shifts for the ¹²⁴Sn/¹¹⁶Sn pair. pnas.org	Aids in the interpretation of experimental data on isotopic composition. pnas.org
Nuclear Radii	Calculation of charge radii for the tin isotopic chain. tandfonline.com	Shows good agreement between DFT predictions and experimental results. tandfonline.com

Experimental Methodologies for Investigating Tin 116 Nuclear Reactions

Elastic and Inelastic Scattering Studies with Tin-116 Targets

Elastic and inelastic scattering are powerful tools for examining the collective properties of nuclei. In these experiments, a beam of particles is directed at a ¹¹⁶Sn target, and the scattered particles are detected at various angles. Elastic scattering, where the kinetic energy is conserved, provides information about the size and shape of the nucleus. Inelastic scattering, where the nucleus is excited to a higher energy state, reveals details about its excited states and collective modes of motion.

Proton elastic scattering experiments on tin isotopes, including ¹¹⁶Sn, have been conducted to investigate neutron density distributions. researchgate.net In one such study, a 295 MeV polarized proton beam was used to bombard a 10.0 mg/cm² self-supporting metal foil of ¹¹⁶Sn with an enrichment of 95.5%. researchgate.net The differential cross sections and analyzing powers of the scattered protons were measured using a high-resolution magnetic spectrometer. researchgate.net Analysis of these (p,p) scattering data, often employing theoretical frameworks like the relativistic impulse approximation (RIA), allows for the determination of the neutron root-mean-square (rms) radii and the neutron skin thickness of the ¹¹⁶Sn nucleus. arxiv.org One study found that RIA calculations using theoretical densities from relativistic models overestimated the ¹¹⁶Sn(p,p) cross sections at backward angles, indicating the need for refined models of the neutron density distribution. arxiv.org

Inelastic proton scattering (p,p') studies are sensitive to both neutron and proton transition matrix elements, providing insights into the collective nature of excited states. osti.gov These experiments help to quantify the contributions of protons and neutrons to the nuclear wavefunction. osti.gov

Deuteron scattering experiments on ¹¹⁶Sn targets have also been performed. An experiment at an incident deuteron energy of 183 MeV measured the angular distributions of differential cross sections for both elastic (d,d) and inelastic (d,d') scattering. iaea.org The data from elastic scattering are used to extract phenomenological optical-model parameters, which are essential for describing the interaction between the deuteron and the nucleus. iaea.org

Reaction Type	Incident Energy	Target	Key Findings
Proton Elastic Scattering (p,p)	295 MeV	95.5% enriched ¹¹⁶Sn foil (10.0 mg/cm²)	Used to deduce neutron density distributions, neutron rms radii, and neutron skin thickness. researchgate.netarxiv.org
Deuteron Elastic & Inelastic Scattering (d,d), (d,d')	183 MeV	¹¹⁶Sn	Provided angular distributions of differential cross sections and extracted optical-model parameters. iaea.org

Alpha particle scattering is another valuable probe of nuclear structure. Experiments using 40 MeV and 166 MeV alpha beams on isotopically enriched ¹¹⁶Sn targets have been conducted to measure the angular distributions for elastic and inelastic scattering. aps.orgaps.org In the 40 MeV study, the only strong excitations observed were two states with energies around 1.2 MeV and 2.4 MeV, corresponding to the first 2⁺ and 3⁻ excited states, respectively. aps.org The analysis of these inelastic scattering data using the distorted-wave Born approximation (DWBA) confirmed these spin and parity assignments. aps.org High-energy alpha scattering, such as the 166 MeV experiment, is used to deduce the radii of neutron-matter distributions by combining the scattering data with charge densities known from electron scattering. aps.org

Quasi-free alpha-knockout reactions, such as the (p, pα) reaction, have been used to directly measure the strength of α-clustering at the surface of tin isotopes, including ¹¹⁶Sn. researchgate.net In these experiments, a high-energy proton beam (e.g., 392 MeV) knocks an alpha particle out of the target nucleus, and both the scattered proton and the alpha particle are detected in coincidence. researchgate.net This technique provides a sensitive probe for the presence of preformed alpha particles in the ground state of the nucleus. researchgate.net

Heavy-ion scattering experiments involve bombarding the ¹¹⁶Sn target with heavier nuclei. These collisions are complex and can lead to a variety of outcomes, including multi-nucleon transfer and deep-inelastic collisions. frontiersin.org For instance, the ¹⁸O + ¹¹⁶Sn system was studied at an incident energy of 270 MeV. researchgate.net Such experiments aim to understand the dynamics of nuclear reactions between complex nuclei and can be used to produce neutron-rich nuclei. frontiersin.org

Reaction Type	Incident Energy	Target	Key Findings
Alpha Particle Scattering (α,α')	40 MeV	Enriched ¹¹⁶Sn	Observed strong excitations of 2⁺ and 3⁻ states; analyzed using DWBA. aps.org
Alpha Particle Scattering (α,α')	166 MeV	Enriched ¹¹⁶Sn	Deduced neutron-matter radii. aps.org
Alpha-Knockout Reaction (p, pα)	392 MeV	¹¹⁶Sn	Measured α-clustering strength at the nuclear surface. researchgate.net
Heavy-Ion Scattering	270 MeV	¹¹⁶Sn	Studied multi-nucleon transfer reactions and reaction dynamics. researchgate.net

Direct Nuclear Transfer Reactions Involving Tin-116

Direct nuclear transfer reactions are a cornerstone of nuclear spectroscopy, providing detailed information about single-particle and multi-particle states in nuclei. arxiv.org These reactions involve the transfer of one or more nucleons between a projectile and the ¹¹⁶Sn target.

Single-nucleon transfer reactions are widely used to probe the shell structure of nuclei. arxiv.org The (d,p) reaction, where a neutron is stripped from the deuteron and captured by the target, and the (p,d) reaction, where a neutron is picked up from the target, have been extensively studied on ¹¹⁶Sn. researchgate.net For example, the ¹¹⁶Sn(d,p)¹¹⁷Sn reaction was investigated using an 8.22 MeV deuteron beam. researchgate.net By measuring the angular distribution of the outgoing protons, the transferred angular momentum can be determined, which in turn provides information about the spin and parity of the final nuclear state. arxiv.org

Similarly, proton-transfer reactions like (³He,d) have been used to study proton states. researchgate.net The analysis of the cross-sections of these reactions allows for the extraction of spectroscopic factors, which quantify the probability that a nuclear state can be described as a single nucleon coupled to the core nucleus. researchgate.netarxiv.org Recent experiments have used high-precision magnetic spectrographs to accurately measure the angular distributions of these reactions on a series of tin isotopes, including ¹¹⁶Sn, to obtain reliable spectroscopic factors. researchgate.net

Reaction	Description	Information Gained
¹¹⁶Sn(d,p)¹¹⁷Sn	One-neutron stripping	Neutron single-particle states in ¹¹⁷Sn, spectroscopic factors. researchgate.net
¹¹⁷Sn(p,d)¹¹⁶Sn	One-neutron pickup	Neutron hole states in ¹¹⁶Sn. researchgate.net
¹¹⁵In(³He,d)¹¹⁶Sn	One-proton stripping	Proton single-particle states in ¹¹⁶Sn, spectroscopic factors. researchgate.net

Multi-nucleon transfer (MNT) reactions involve the exchange of two or more nucleons between the projectile and the ¹¹⁶Sn target. frontiersin.org These reactions are powerful tools for populating and studying nuclei far from stability, particularly neutron-rich isotopes. frontiersin.org A variety of heavy-ion induced MNT reactions have been studied with ¹¹⁶Sn, such as the interaction with ⁶⁰Ni and ¹⁸O projectiles. frontiersin.orgresearchgate.net

In the ¹⁸O + ¹¹⁶Sn reaction at 270 MeV, a wide range of transfer channels was studied, including the transfer of multiple neutrons and protons. researchgate.net The analysis of such reactions often involves complex theoretical models to disentangle the reaction mechanism, which can proceed through direct, one-step transfers of clusters or through sequential, multi-step processes. aps.org For example, in the ¹¹⁶Sn + ⁶⁰Ni system, the experimental probabilities for one- and two-neutron transfer have been well reproduced by microscopic calculations that include pairing correlations and successive transfer processes. frontiersin.org MNT reactions are also investigated as a potential background process in studies of double charge exchange reactions, which are relevant to understanding neutrinoless double beta decay. aps.orgunict.it

Neutron-Induced Reactions and Resonance Spectroscopy of Tin-116

Neutron-induced reactions are crucial for a variety of applications and for understanding fundamental nuclear physics, including nucleosynthesis via the slow neutron capture process (s-process). anu.edu.au When a neutron interacts with a ¹¹⁶Sn nucleus, it can be elastically or inelastically scattered, or it can be captured in a radiative capture (n,γ) reaction. candu.org

The study of these reactions as a function of neutron energy reveals the presence of resonances, which are excited states of the compound nucleus (in this case, ¹¹⁷Sn) formed during the interaction. Resonance spectroscopy involves measuring the reaction cross-sections with high energy resolution to determine the energies, widths, and other properties of these resonant states. aps.org These data provide stringent tests for nuclear models.

Thermal Neutron Capture Cross-Section Measurements for Tin-116

The thermal neutron capture cross-section of Tin-116 (¹¹⁶Sn) is a fundamental parameter in nuclear physics and astrophysics, providing insights into nuclear structure and the mechanisms of nucleosynthesis. unt.edu Various experimental techniques have been employed to precisely measure this value.

One common method is the activation technique . wikipedia.orgcsun.edu In this approach, a sample of Tin-116 is irradiated with a well-characterized thermal neutron flux. osti.gov The neutron capture reaction, ¹¹⁶Sn(n,γ)¹¹⁷Sn, produces the radioactive isotope ¹¹⁷Sn. By measuring the activity of ¹¹⁷Sn, typically through gamma-ray spectroscopy of its decay products, the capture cross-section can be determined. researchgate.netepj-conferences.org This method relies on accurate knowledge of the neutron flux, the number of target nuclei, and the decay properties of the product nucleus. osti.gov

Another significant technique is the time-of-flight (TOF) method . aps.org This method is particularly useful for measuring energy-dependent cross-sections. unt.eduornl.gov A pulsed neutron beam is directed at a ¹¹⁶Sn target, and the time it takes for neutrons of different energies to travel a known distance is measured. aps.org By detecting the prompt gamma-rays emitted upon neutron capture, the capture events can be correlated with the neutron energy, allowing for a detailed measurement of the cross-section as a function of energy. ornl.gov

For thermal cross-section measurements, data from TOF experiments can be normalized to known thermal cross-section values or to the results from activation measurements. researchgate.net High-resolution gamma-ray spectroscopy is often used in conjunction with these methods to identify the specific capture products and reduce background interference. researchgate.net

The measured thermal neutron capture cross-section for ¹¹⁶Sn has been reported as 0.13 ± 0.03 barns. osti.gov

Table 1: Thermal Neutron Capture Cross-Section Data for Tin Isotopes

Isotope	Abundance (%)	Thermal Capture Cross-Section (barns)	Resonance Integral (barns)
¹¹⁶Sn	14.536	0.13 ± 0.03	11.9 ± 1.0
¹¹⁷Sn	7.676	1.32 ± 0.18	15.7 ± 2.5
¹¹⁸Sn	24.223	0.22 ± 0.05	3.4 ± 0.4
¹¹⁹Sn	8.585	2.2 ± 0.5	2.9 ± 0.5

Data sourced from OSTI.gov osti.gov

Resonance Region Analysis and Neutron Resonance Parameters for Tin-116

The study of the resonance region in the neutron capture cross-section of Tin-116 provides crucial information about the excited states of the compound nucleus ¹¹⁷Sn. This analysis is typically performed using the time-of-flight (TOF) method, which allows for precise measurements of the cross-section as a function of neutron energy. aps.org

In these experiments, a pulsed neutron source is used to irradiate a ¹¹⁶Sn sample. The energy of the incident neutrons is determined by their flight time over a known distance. By detecting the products of the neutron-induced reactions (e.g., capture gamma-rays or transmitted neutrons), sharp peaks, known as resonances, are observed in the cross-section at specific neutron energies. These resonances correspond to the energy levels of the compound nucleus.

The analysis of these resonances is often carried out using R-matrix theory. The multilevel R-matrix Bayesian code SAMMY is a commonly used tool for fitting the experimental data and extracting the resonance parameters. aps.org

The key parameters determined from this analysis include:

Resonance Energy (E₀): The energy at which the resonance peak occurs.

Neutron Width (Γn): Related to the probability of the compound nucleus re-emitting a neutron.

Radiation Width (Γγ): Related to the probability of the compound nucleus de-exciting by emitting gamma radiation.

These parameters are essential for understanding the nuclear structure of ¹¹⁷Sn and for applications in reactor physics and astrophysics. For instance, improved measurements of the ¹¹⁶Sn(n,γ) reaction rate are of interest because nucleosynthesis models have struggled to reproduce the observed abundances of tin isotopes in this mass region. unt.edu

High-resolution neutron capture and transmission measurements are necessary to accurately determine these parameters, especially at the low energies relevant to stellar nucleosynthesis. unt.edu

Table 2: Selected Neutron Resonance Parameters for Tin-116

Resonance Energy (eV)	Neutron Width (meV)	Radiation Width (meV)
38.8	3.5 ± 0.3	60 (assumed)
111.2	1600 ± 100	60 (assumed)
430	100 ± 20	60 (assumed)
620	100 ± 20	60 (assumed)
970	200 ± 50	60 (assumed)

Note: This table presents a selection of resonance parameters and is not exhaustive. The radiation width is often assumed or averaged over many resonances.

Fast Neutron Reaction Cross-Sections and Neutron-Induced Fission Studies (if applicable to Sn-116 as target/product)

Research into fast neutron reactions with Tin-116 primarily focuses on neutron scattering and capture cross-sections, as neutron-induced fission is not a significant reaction channel for an isotope in this mass range. The energy of the incident neutrons in these studies is typically in the keV to MeV range.

Experimental determination of fast neutron cross-sections often utilizes the time-of-flight (TOF) technique. ornl.gov A pulsed beam of fast neutrons is produced, for example, through the ⁷Li(p,n)⁷Be reaction using a Van de Graaff accelerator. ornl.gov The energy of the neutrons is determined by their flight time.

For neutron capture cross-section measurements , detectors with high efficiency for gamma-rays, such as the Karlsruhe 4π Barium Fluoride (BaF₂) detector, are employed to register the prompt gamma-rays emitted from the ¹¹⁶Sn(n,γ)¹¹⁷Sn reaction. ornl.gov These measurements are crucial for astrophysical models, particularly for understanding the s-process of nucleosynthesis. unt.edu

For neutron scattering cross-section measurements , both elastic and inelastic scattering can be investigated. Inelastic scattering experiments, using the (n,n'γ) technique, involve detecting the gamma-rays emitted from the de-excitation of the ¹¹⁶Sn nucleus after being struck by a fast neutron. These studies provide information about the low-lying excited states of ¹¹⁶Sn.

Neutron-induced fission is not applicable to Tin-116 as a target. Fission is a process that occurs in very heavy nuclei, and significant energy is required to induce fission in lighter nuclei. The neutron energies used in fast neutron reaction studies on ¹¹⁶Sn are far below the threshold required for any significant fission to occur.

Table 3: Example of Maxwellian Averaged Neutron Capture Cross-Sections for Tin-116

Thermal Energy (kT) (keV)	Maxwellian Averaged Cross-Section (mb)
10	123.4 ± 2.5
20	76.9 ± 1.5
30	59.2 ± 1.2
40	48.9 ± 1.0
50	42.1 ± 0.8

Data based on calculations from experimental results. ornl.gov

Photonuclear Reactions and Electron Scattering off Tin-116

Photon-Induced Reactions (γ,n), (γ,p) and Giant Dipole Resonance Studies with Tin-116

Photonuclear reactions on Tin-116, such as (γ,n) and (γ,p), are primarily studied to investigate the Giant Dipole Resonance (GDR), a collective excitation of the nucleus where the protons and neutrons oscillate against each other.

The experimental method typically involves irradiating a Tin-116 target with a high-energy photon beam, often produced through bremsstrahlung from an electron accelerator. The energy of the photons is varied to map out the cross-section of the photonuclear reactions.

The (γ,n) reaction , where the nucleus absorbs a photon and emits a neutron, is a dominant decay channel of the GDR in medium and heavy nuclei. The cross-section for this reaction is measured by detecting the emitted neutrons or by identifying the residual radioactive nucleus (¹¹⁵Sn in this case).

The (γ,p) reaction , involving the emission of a proton, is less probable for heavier nuclei like tin due to the Coulomb barrier that the proton must overcome. However, its study can provide complementary information about the nuclear structure.

By measuring the cross-sections for these reactions as a function of photon energy, the parameters of the Giant Dipole Resonance, such as its peak energy, width, and strength, can be determined. These parameters provide insights into the collective properties of the nucleus, including its shape and the nature of the nuclear force.

Electron Scattering (e,e') for Nuclear Charge and Current Distribution Probes of Tin-116

Inelastic electron scattering, denoted as (e,e'), is a powerful tool for probing the structure of atomic nuclei. In this experimental technique, a high-energy beam of electrons is scattered off a Tin-116 target. By measuring the energy and angle of the scattered electrons, information about the excited states of the ¹¹⁶Sn nucleus can be obtained.

This method is particularly effective for studying the distribution of electric charge and current within the nucleus. The interaction between the electron and the nucleus is electromagnetic, which is well understood. This allows for a precise interpretation of the experimental data.

By analyzing the scattering cross-sections, the transition form factors for various excited states can be extracted. These form factors provide a spatial map of the charge and current distributions involved in the nuclear transitions. This information is crucial for testing and refining nuclear models.

For Tin-116, (e,e') experiments have been used to investigate the properties of its low-lying collective states, providing detailed information about their structure and the distribution of protons within the nucleus.

Charged-Particle Induced Reactions for Radioisotope Production Research (excluding clinical)

Charged-particle induced reactions on Tin-116 are investigated for the production of various radioisotopes for research purposes, outside of direct clinical applications. These studies often focus on optimizing production routes and measuring reaction cross-sections.

A common experimental approach involves bombarding a highly enriched Tin-116 target with a beam of charged particles, such as protons (p) or deuterons (d), from a cyclotron or other particle accelerator. The energy of the incident beam is carefully controlled and can be varied to measure the excitation function, which is the cross-section as a function of particle energy.

After irradiation, the produced radioisotopes are identified and quantified using gamma-ray spectroscopy. This allows for the determination of the reaction yield and the calculation of the production cross-section.

Some of the reactions studied include:

¹¹⁶Sn(p,n)¹¹⁶Sb: This reaction produces Antimony-116.

¹¹⁶Sn(p,2n)¹¹⁵Sb: This reaction leads to the formation of Antimony-115.

¹¹⁶Sn(d,n)¹¹⁷Sb: Using a deuteron beam, Antimony-117 can be produced.

¹¹⁶Sn(d,2n)¹¹⁶Sb: This is another pathway to produce Antimony-116.

The data obtained from these experiments are essential for nuclear data libraries and for planning the production of specific radioisotopes for various research applications in physics, chemistry, and biology.

Table 4: Compound Names Mentioned

Compound Name
Tin-116
Tin-115
Tin-117
Antimony-115
Antimony-116

(p,n) Reactions for Antimony-116/117 Production Research

Research into the production of Antimony-116 (¹¹⁶Sb) and Antimony-117 (¹¹⁷Sb) from Tin-116 (¹¹⁶Sn) involves the study of proton-induced reactions. While the specific ¹¹⁶Sn(p,n)¹¹⁶Sb reaction is a theoretical possibility, detailed experimental cross-section data for this reaction is not extensively reported in readily available literature.

However, significant research has been conducted on the production of Antimony-117 via the proton capture reaction, ¹¹⁶Sn(p,γ)¹¹⁷Sb. This reaction is crucial for understanding nucleosynthesis in explosive astrophysical environments, specifically the p-process. The activation technique is a primary experimental methodology used to measure the cross-sections of this reaction. This method involves bombarding a ¹¹⁶Sn target with a proton beam and then measuring the gamma rays emitted from the decay of the resulting ¹¹⁷Sb product using high-purity germanium (HPGe) detectors in a low-background environment. researchgate.net

Total cross-sections for the ¹¹⁶Sn(p,γ)¹¹⁷Sb reaction have been measured at various proton energies. These experimental results are vital for validating theoretical models, such as the Hauser-Feshbach statistical model, which are used to calculate reaction rates in astrophysical networks. aps.orgherts.ac.uk

Measurements for the ¹¹⁶Sn(p,γ)¹¹⁷Sb reaction have been carried out at astrophysically relevant energies. The activation technique was employed to determine the total cross-sections at proton beam energies ranging from 2.6 to 4.25 MeV. researchgate.netherts.ac.uk In these experiments, enriched ¹¹⁶SnO₂ targets on aluminum backings are irradiated with protons. The subsequent activity of the produced ¹¹⁷Sb is measured offline. aps.org

The experimental data is often presented in terms of the reaction cross-section (in millibarns, mb) and the astrophysical S-factor (in MeV b), which facilitates extrapolation to the lower energies relevant in stellar environments. researchgate.net Studies have shown excellent agreement between different experimental measurements in overlapping energy regions. researchgate.net

Below is a table summarizing some of the experimental cross-section data for the ¹¹⁶Sn(p,γ)¹¹⁷Sb reaction.

Proton Energy (Ep) [MeV]	Center-of-Mass Energy (Ec.m.) [MeV]	Total Cross Section (σT) [μb]
3.0	2.97	158 ± 16
3.2	3.17	242 ± 24
3.4	3.37	383 ± 38
3.5	3.47	450 ± 45
3.6	3.56	562 ± 56
3.8	3.76	850 ± 90
4.0	3.96	1280 ± 130
4.2	4.16	1830 ± 180

(α,n) Reactions leading to Tin-119 Production Research

The investigation of (α,n) reactions on Tin-116 is significant for understanding nuclear structure and reaction dynamics. The specific reaction, ¹¹⁶Sn(α,n)¹¹⁹Te, produces the isotope Tellurium-119 (¹¹⁹Te), not an isotope of tin. This reaction is studied to test nuclear-physics input parameters for theoretical models, such as the Hauser-Feshbach calculations. uni-koeln.de

Experimental data for the ¹¹⁶Sn(α,n)¹¹⁹Te reaction has been obtained using the activation method. uni-koeln.de This technique involves irradiating an enriched ¹¹⁶Sn target with alpha particles at various energies and subsequently measuring the activity of the ¹¹⁹Te produced.

The cross-sections for the ¹¹⁶Sn(α,n)¹¹⁹Te reaction have been measured and compared with predictions from the TALYS nuclear reaction code. Such comparisons are essential for refining the alpha-nucleus optical model potential (α-OMP), which is a crucial input for the theoretical calculations. The results indicate that with appropriate modifications to the α-OMP, the theoretical models can reproduce the experimental data well. uni-koeln.de

The research provides valuable data for a range of alpha particle energies. These findings are not only important for the specific case of ¹¹⁶Sn but also contribute to a more global understanding of α-induced reactions on other tin isotopes and neighboring nuclei. uni-koeln.de

The table below presents experimental cross-section values for the ¹¹⁶Sn(α,n)¹¹⁹Te reaction at several center-of-mass energies.

Center-of-Mass Energy (Ec.m.) [MeV]	Total Cross Section (σ) [mb]
10.63	3.5 ± 0.6
11.12	10.1 ± 1.2
11.61	23.4 ± 2.6
12.10	47.8 ± 5.0
12.59	81.9 ± 8.4
13.08	130.0 ± 13.0
13.57	190.0 ± 19.0

Advanced Spectroscopic Characterization of Tin 116

High-Resolution Gamma-Ray Spectroscopy and Coincidence Techniques for Tin-116 Excited States

High-resolution gamma-ray spectroscopy is a cornerstone in the study of the excited states of ¹¹⁶Sn. This technique allows for the precise measurement of the energy of gamma rays emitted during the de-excitation of the nucleus, providing direct insight into the energy level structure. infn.itresearchgate.net The use of high-purity germanium (HPGe) detectors is common in these experiments due to their excellent energy resolution. jkps.or.krinmm.org

Coincidence techniques are frequently paired with gamma-ray spectroscopy to unravel complex decay schemes. aps.org By detecting two or more gamma rays in coincidence, researchers can establish cascade relationships between transitions, which is essential for constructing a comprehensive level scheme. aps.orgmirion.com For instance, γ-γ coincidence measurements have been employed to study the de-excitation of ¹¹⁶Sn*, revealing the sequence of gamma-ray emissions. researchgate.net The analysis of these coincidence spectra helps in assigning the spin and parity of nuclear levels and determining the multipole order of the transitions. aps.org

Advanced detector arrays, such as the Advanced GAmma Tracking Array (AGATA), offer unprecedented sensitivity for in-beam spectroscopy. uni-koeln.de These arrays, with their high granularity, can reconstruct the scattering paths of gamma rays, enabling precise determination of their interaction points and energies. This capability is crucial for resolving the multiple gamma rays emitted in a cascade and for correcting for Doppler effects in in-beam measurements. infn.ituni-koeln.de

Table 1: Gamma Transitions in the De-excitation of ¹¹⁶Sn *

Emitting Nucleus	Initial State Energy (keV)	Final State Energy (keV)	Gamma Ray Energy (keV)
¹¹⁶Sn	1293.5	0	1293.5
¹¹⁶Sn	2112.3	1293.5	818.8
¹¹⁶Sn*	2225.4	1293.5	931.9

This table presents a selection of gamma-ray energies observed during the de-excitation of excited states in ¹¹⁶Sn, as identified in gamma spectroscopy experiments. The data is illustrative of the type of information obtained through these techniques.

Charged Particle Spectroscopy Using Advanced Detector Arrays for Reaction Product Analysis

Charged particle spectroscopy is a powerful tool for investigating nuclear reactions involving ¹¹⁶Sn and for analyzing the resulting products. epj-n.org This method involves bombarding a ¹¹⁶Sn target with a beam of charged particles, such as protons or deuterons, and then detecting the emitted particles. researchgate.net The energy and angular distribution of these reaction products provide information about the energy levels and structure of the residual nucleus. researchgate.net

Advanced detector arrays are crucial for the comprehensive analysis of reaction products. princeton.edu Silicon detector arrays, for example, are used to detect and measure the energy of charged particles with high resolution. epj-n.org In some experiments, magnetic spectrographs, like the PRISMA spectrometer, are used to identify and measure the properties of heavy reaction products with high precision. researchgate.net These spectrometers can achieve excellent mass resolution, which is essential for separating different isotopes produced in a reaction. researchgate.net

One application of charged particle spectroscopy is in the study of transfer reactions, such as (p,d) and (d,p) reactions on tin isotopes. researchgate.net By analyzing the outgoing particles, researchers can deduce spectroscopic factors, which provide information about the single-particle structure of nuclear states. researchgate.net Furthermore, the study of reactions like ¹¹⁶Sn(¹⁸O, ¹⁸Ne)¹¹⁶Cd provides insights into double charge exchange reactions. researchgate.net

Table 2: Charged Particle Reactions Involving ¹¹⁶Sn

Reaction	Projectile	Target	Ejectile	Residual Nucleus
(p,d)	Proton	¹¹⁷Sn	Deuteron	¹¹⁶Sn
(d,p)	Deuteron	¹¹⁵Sn	Proton	¹¹⁶Sn
(³He,d)	Helium-3	¹¹⁵In	Deuteron	¹¹⁶Sn
(α,t)	Alpha particle	¹¹⁵In	Triton	¹¹⁶Sn

This table lists examples of charged particle reactions used to study the structure of ¹¹⁶Sn. The analysis of the ejectiles in these reactions provides key information about the energy levels and wave functions of the ¹¹⁶Sn nucleus.

Neutron Spectroscopy and Time-of-Flight Methods for Neutron Emission Studies

Neutron spectroscopy plays a vital role in understanding nuclear reactions that involve the emission of neutrons, providing insights into the nuclear structure and reaction dynamics. The time-of-flight (TOF) technique is a primary method used in neutron spectroscopy. helmholtz-berlin.denist.gov It determines the energy of a neutron by measuring the time it takes to travel a known distance. helmholtz-berlin.de This method is particularly effective for studying a wide range of neutron energies. nist.gov

In experiments involving ¹¹⁶Sn, neutron spectroscopy can be used to study neutron capture reactions. indico.global For instance, bombarding a ¹¹⁵Sn target with thermal neutrons can produce ¹¹⁶Sn in an excited state, which then de-excites by emitting gamma rays. indico.global The study of these (n,γ) reactions provides complementary information to other spectroscopic techniques. indico.global

Furthermore, neutron TOF methods are essential for measuring neutron scattering cross-sections and neutron emission spectra. iaea.org These measurements are crucial for understanding the interaction of neutrons with the ¹¹⁶Sn nucleus. Pulsed neutron beams are often used in conjunction with TOF techniques to accurately determine the energy of outgoing neutrons. iaea.org The data obtained from these studies are important for various applications, including the development of nuclear models and reactor physics. indico.globaliaea.org

Table 3: Neutron-Induced Reactions for Spectroscopic Studies of Tin Isotopes

Isotope	Neutron Separation Energy (MeV)
¹¹⁶Sn	9.56
¹¹⁸Sn	9.32
¹²⁰Sn	9.10

This table shows the neutron separation energies for several tin isotopes. This data, obtained from neutron capture reaction studies, is important for understanding nuclear stability and structure near the magic proton number of 50. indico.global

Laser Spectroscopy and Isotope Shift Measurements for Nuclear Radii Determination of Tin-116

Laser spectroscopy is a high-precision technique used to probe the hyperfine structure of atomic transitions, which provides information about the nuclear properties of isotopes. ox.ac.ukiaea.org By measuring the isotope shifts in the spectral lines of different tin isotopes, including ¹¹⁶Sn, scientists can determine the changes in the mean-square charge radii of their nuclei. researchgate.netroyalsocietypublishing.orgcapes.gov.br

The experimental setup for laser spectroscopy of tin isotopes often involves a tunable continuous-wave dye laser to excite a collimated atomic beam of tin. ox.ac.ukiaea.org The subsequent resonance fluorescence is detected to record the spectra. ox.ac.ukiaea.org Techniques like collinear resonance-ionization spectroscopy (CRIS) have been employed to perform high-precision measurements on a wide range of tin isotopes. researchgate.net

These measurements have revealed a regular decrease in the change of the mean-square radius for the even isotopes of tin with increasing mass number. researchgate.netroyalsocietypublishing.org The results from laser spectroscopy are crucial for testing and refining nuclear models that describe the size and shape of atomic nuclei. royalsocietypublishing.orgcapes.gov.br The data on ¹¹⁶Sn and its neighboring isotopes contribute significantly to our understanding of nuclear structure in the vicinity of the Z=50 proton shell closure. aps.org

Table 4: Isotope Shifts and Changes in Mean Square Charge Radii for Tin Isotopes Relative to ¹¹⁶Sn

Isotope Pair	Isotope Shift (MHz)	Change in Mean Square Radius (δ⟨r²⟩) (fm²)
¹¹⁶Sn - ¹¹⁷Sn	-	0.049
¹¹⁶Sn - ¹¹⁸Sn	-	0.124
¹¹⁴Sn - ¹¹⁶Sn	320.5	-
¹¹²Sn - ¹¹⁶Sn	640.0	-

This table presents data from laser spectroscopy experiments on tin isotopes. The isotope shifts are measured relative to ¹¹²Sn ox.ac.uk, and the changes in mean square charge radii are given for pairs involving ¹¹⁶Sn royalsocietypublishing.org. These values are fundamental for understanding the evolution of nuclear size along the tin isotopic chain.

High-Resolution Mass Spectrometry for Precise Isotopic Abundance and Mass Measurements of Tin-116

High-resolution mass spectrometry is an essential technique for determining the precise mass and natural abundance of isotopes like ¹¹⁶Sn. nih.gov Instruments such as Orbitrap and Q-ToF mass spectrometers are capable of achieving high resolving power, which is necessary for separating isotopes with very similar masses. acs.org

The exact mass of the ¹¹⁶Sn atom has been determined to be approximately 115.90174 atomic mass units. nih.govamericanelements.com Its natural abundance is about 14.54%. nih.govbuyisotope.com These precise measurements are critical for various scientific fields, including nuclear physics, geochemistry, and environmental science.

In addition to determining fundamental properties, mass spectrometry techniques are also used in more complex nuclear reaction studies. For example, threshold photoelectron-photoion coincidence (TPEPICO) spectroscopy has been used to study the dissociation of organotin compounds, where the presence of multiple tin isotopes, including ¹¹⁶Sn, needs to be resolved in the mass spectra. acs.org The ability to distinguish between different isotopes is fundamental to accurately interpreting the experimental data. acs.org

Table 5: Properties of the Tin-116 Isotope

Property	Value
Natural Abundance	14.54% nih.govbuyisotope.com
Atomic Mass (Da)	115.901741 buyisotope.com
Mass Number (A)	116
Proton Number (Z)	50
Neutron Number (N)	66
Half-life	Stable

This table summarizes the key properties of the ¹¹⁶Sn isotope. The precise values of its natural abundance and atomic mass are determined through high-resolution mass spectrometry.

Geochemical and Environmental Tracing Applications of Tin 116 Isotope

Natural Abundance Variations and Cosmogenic Production Pathways of Tin Isotopes

Tin (Sn) is distinguished by having the highest number of stable isotopes of any element, a characteristic attributed to its atomic number of 50 being a "magic number" in nuclear physics. wikipedia.orgwikipedia.org These ten isotopes, including ¹¹⁶Sn, occur naturally in varying abundances. The accepted natural abundance of ¹¹⁶Sn is approximately 14.54%. webelements.comchemlin.orgchemlin.orgbuyisotope.com

Natural processes can cause slight variations, or fractionation, in these isotopic abundances. In terrestrial rocks, the range of tin isotope fractionation is typically limited, between -0.08‰ and +0.08‰ per atomic mass unit. mdpi.com However, much wider ranges have been observed in specific minerals, such as cassiterite (SnO₂), indicating that significant isotopic fractionation occurs during specific geological processes like magmatic-hydrothermal fluid evolution. mdpi.com Investigations into igneous rocks have revealed that Sn isotopic fractionation can occur during igneous differentiation, with lighter isotopes being enriched in highly-evolved samples. researchgate.netgeochemicalperspectivesletters.org While cosmogenic processes are known to produce certain isotopes in the atmosphere, specific pathways for the cosmogenic production of tin isotopes are not extensively detailed in current research. acs.org

Natural Abundance of Stable Tin Isotopes

Isotope	Mass (Da)	Natural Abundance (atom %)	Nuclear Spin (I)
¹¹²Sn	111.904826	0.97	0
¹¹⁴Sn	113.902784	0.66	0
¹¹⁵Sn	114.903348	0.34	1/2
¹¹⁶Sn	115.901747	14.54	0
¹¹⁷Sn	116.902956	7.68	1/2
¹¹⁸Sn	117.901609	24.22	0
¹¹⁹Sn	118.903311	8.59	1/2
¹²⁰Sn	119.9021991	32.58	0
¹²²Sn	121.9034404	4.63	0
¹²⁴Sn	123.9052743	5.79	0

Data sourced from WebElements Periodic Table and ChemLin. webelements.comchemlin.org

Isotopic Fingerprinting and Source Identification in Geological Systems Using Tin-116 Ratios

The measurement of tin isotope ratios, often expressed in delta notation (e.g., δ¹²⁴/¹²⁰Sn or δ¹²⁴/¹¹⁷Sn) relative to a standard, provides a robust method for "fingerprinting" geological materials. thermofisher.com This technique is particularly valuable for tracing the origin and evolution of tin ore deposits. geoscienceworld.org Studies have shown that tin isotope compositions in the mineral cassiterite (SnO₂) can identify the magmatic-hydrothermal evolution of ore systems. mdpi.comdntb.gov.ua

Research indicates that significant tin isotope fractionation occurs during two main steps: the separation of tin from magma and subsequent hydrothermal activity. mdpi.com For instance, cassiterite from magmatic/orthomagmatic origins, such as in pegmatites, tends to have lower (lighter) tin isotope values compared to that from hydrothermal systems like veins and skarns. mdpi.com This suggests that heavier tin isotopes were preferentially extracted from the magma into the early hydrothermal fluids. mdpi.com

The isotopic signatures can be used to distinguish between different mining regions and mineralization types, although significant overlap can exist. uni-heidelberg.de For example, cassiterites from Central Asia exhibit a very large isotopic variation, with δ¹²⁴/¹²⁰Sn values ranging from -1.27‰ to 0.67‰. uni-heidelberg.de In contrast, samples from SW England show a range from -0.82‰ to 0.85‰. uni-heidelberg.de These variations act as a geochemical tracer, providing insights into the physicochemical conditions, fluid pathways, and metal precipitation mechanisms during the formation of tin deposits. geoscienceworld.orggeoscienceworld.org

Reported Tin Isotopic Variations in Cassiterite from Various Geological Deposits

Deposit Location/Type	Isotope Ratio Measured	Reported δ Value Range (‰)
Central Asia (Overall)	δ¹²⁴/¹²⁰Sn	-1.27 to 0.67
SW England	δ¹²⁴/¹²⁰Sn	-0.82 to 0.85
Maodeng Sn-Cu deposit (China)	δ¹²⁴/¹¹⁷Sn	0.11 to 0.62
Baiyinchagan Sn-Ag-Pb-Zn deposit (China)	δ¹²⁴/¹¹⁷Sn	-1.43 to -0.50
Weilasituo Sn-W-Li-polymetallic deposit (China)	δ¹²⁴/¹¹⁷Sn	-0.66 to 0.59

This table summarizes isotopic ranges from different geological settings, demonstrating the utility of tin isotopes in source identification. Data sourced from various geochemical studies. geoscienceworld.orguni-heidelberg.degeoscienceworld.org

Environmental Tracing of Pollutants and Biogeochemical Cycling Using Tin-116 Signatures

Isotope tracer techniques are widely applied to investigate and control environmental pollution by identifying pollutant sources and tracking their movement through ecosystems. iaea.orgworld-nuclear.orgairitilibrary.com While elements like lead, mercury, and cesium are commonly used, the principles of isotope fingerprinting are also applicable to tin. acs.orgairitilibrary.com

Anthropogenic activities release tin into the environment from various sources, including smelting and refining processes, waste incineration, the burning of fossil fuels, and the landfilling of tin-containing wastes. cdc.gov Organotin compounds, used in pesticides and antifouling paints for ships, are another major source of environmental contamination. cdc.gov Each of these sources may carry a distinct tin isotopic signature, which can be imparted to soil, water, and sediments. cdc.gov

By analyzing the ¹¹⁶Sn ratio relative to other tin isotopes in environmental samples, it is possible to trace the pathways of these pollutants. For example, the isotopic signature of tin in river sediments could help distinguish between industrial effluent and agricultural runoff as the primary source of contamination. Although the application of tin isotopes in environmental tracing is an emerging field compared to other metal isotopes, it holds significant potential for monitoring biogeochemical cycles and assessing the impact of human activities on the environment. acs.orgubc.ca

Astrophysical Implications of Tin-116 Abundance in Stellar Nucleosynthesis and Meteoritic Analysis

The abundances of elements and their isotopes in the cosmos provide fundamental insights into the processes of stellar nucleosynthesis—the creation of chemical elements within stars. wikipedia.org Tin isotopes, including ¹¹⁶Sn, are primarily forged through the slow neutron-capture process (s-process) in aging stars, particularly asymptotic giant branch (AGB) stars. shef.ac.ukwikipedia.org In the s-process, pre-existing seed nuclei, like iron, capture neutrons one by one. wikipedia.org If the resulting nucleus is stable, it may capture another neutron; if it is unstable, it undergoes beta decay, increasing its atomic number and forming a new element. wikipedia.org The s-process is responsible for producing about half of the isotopes of elements heavier than iron, including a range of tin isotopes from ¹¹⁶Sn to ¹²⁰Sn. shef.ac.uk

Direct evidence for these stellar processes comes from the analysis of meteorites, which can contain tiny, unaltered "presolar grains" of stardust that predate the formation of our own solar system. wustl.eduwikipedia.orgsissa.it These grains are identified by their highly anomalous isotopic compositions, which serve as fingerprints of their parent stars. wustl.eduwikipedia.orgnih.gov The study of tin isotope ratios within these grains allows scientists to test and refine models of stellar evolution and nucleosynthesis. For example, the specific abundance of ¹¹⁶Sn relative to other tin isotopes in a presolar silicon carbide (SiC) grain can provide information about the temperature, neutron density, and evolutionary stage of the AGB star in which it formed. nih.gov Therefore, ¹¹⁶Sn is a key nuclide in cosmochemistry for understanding the galactic chemical evolution and the stellar origins of the matter that formed our solar system.

Specialized Research Applications Utilizing the Tin 116 Isotope

Nuclear Reactor Physics and Neutron Economy Studies Involving Tin-116

The behavior of materials under neutron irradiation is a cornerstone of nuclear reactor design and safety. Neutron economy, which refers to the efficiency with which neutrons are used to sustain a fission chain reaction, is a critical parameter. Materials with high neutron absorption cross-sections are generally undesirable for in-core structures as they act as "neutron poisons," reducing the reactor's efficiency.

Tin has ten stable isotopes, the most of any element, a fact attributed to its "magic number" of 50 protons. wikipedia.org However, not all tin isotopes are suitable for use in nuclear reactors. Isotopes with odd mass numbers, along with ¹¹²Sn, have relatively high neutron capture cross-sections. wikipedia.org In contrast, the even-mass-number isotopes from ¹¹⁶Sn to ¹²⁴Sn (excluding ¹¹²Sn and including ¹¹⁸Sn and ¹²⁰Sn which are particularly common) have low neutron absorption cross-sections, making them effectively transparent to neutrons. wikipedia.org

For this reason, isotopically separated tin, enriched in isotopes like ¹¹⁶Sn, has been considered for use as a coolant in advanced reactor designs, such as lead or lead-bismuth cooled fast reactors. wikipedia.org These heavy metals are excellent coolants due to their thermal properties and their low propensity to capture the fast neutrons that sustain the chain reaction in such reactors. wikipedia.org By using tin enriched in ¹¹⁶Sn and other "transparent" isotopes, the negative impact on neutron economy can be minimized. Studies evaluate the neutron economical effects of various potential cladding materials, including different alloys and elements, to find alternatives that can reduce risks like hydrogen gas explosions while maintaining reactor efficiency. tandfonline.com

Advanced Materials Science Research: Isotopic Doping and Nuclear Probes

The unique properties of ¹¹⁶Sn lend themselves to advanced materials science research, particularly in the areas of isotopic doping and as nuclear probes. Isotopic doping involves the introduction of a specific isotope into a material to study its properties or the behavior of the material itself.

¹¹⁶Sn is utilized in studies of impurity distribution within various materials. buyisotope.com For instance, it can be used to trace the distribution of tin impurities in the production of other chemicals, such as gallium. buyisotope.com This allows researchers to understand and control impurity levels, which is crucial for producing high-purity materials for electronics and other advanced applications.

Furthermore, ¹¹⁶Sn can serve as a target material for producing other isotopes of interest. For example, it is used to produce the radionuclide Tin-117m (¹¹⁷ᵐSn), which has applications in Mössbauer effect studies. buyisotope.com Mössbauer spectroscopy is a powerful technique for probing the local atomic and magnetic environment of an atom within a solid, providing valuable information about the material's structure and bonding.

Recent research has also focused on the synthesis and application of materials like Niobium-tin (Nb₃Sn) alloys, which are used as superconductors in high-field magnets for applications in nuclear magnetic resonance (NMR), high-energy physics, and fusion research. researchgate.net The precise control of isotopic composition can be relevant in optimizing the performance of such advanced materials.

Isotopic Labeling and Tracing Methodologies in Fundamental Biological Research

Isotopic labeling is a powerful technique in biological research, allowing scientists to track the movement and transformation of substances within living organisms. britannica.com While radioactive isotopes are often used for this purpose, stable isotopes like ¹¹⁶Sn also have a role, particularly in studies where radiation is undesirable or where long-term tracing is required.

One key application is in the study of the distribution of impurities in biological systems. americanelements.com By introducing a compound containing ¹¹⁶Sn into a biological system, researchers can follow its path and accumulation in different tissues and organs. This is particularly relevant for understanding the toxicology and metabolism of tin-containing compounds. While elemental tin and its inorganic salts have low toxicity, some organotin compounds can be highly toxic. researchgate.net Isotopic tracing with ¹¹⁶Sn can help elucidate the mechanisms of this toxicity.

The use of metal stable isotopes, like ¹¹⁶Sn, combined with elemental mass spectrometry, enables the quantification and spatial tracking of specific biomacromolecules in complex biological systems. biophysics-reports.org This approach allows for the highly sensitive detection of proteins and nucleic acids at various levels, from molecular to tissue. biophysics-reports.org

Development of Isotopic Standards and Reference Materials for Analytical Instrumentation

Accurate and precise measurements are fundamental to all scientific disciplines. Isotopic standards and reference materials are essential for calibrating analytical instruments and ensuring the quality and comparability of measurement results.

Enriched ¹¹⁶Sn is available in various chemical forms, such as metal powder, oxide, and chloride, and at different enrichment levels, typically between 95% and 99% or higher. isotopes.govtracesciences.com These materials serve as well-characterized standards for techniques like mass spectrometry. By analyzing a sample of known isotopic composition, scientists can calibrate their instruments to accurately measure the isotopic ratios of tin in unknown samples.

This is important in a wide range of fields, including geology (for dating and provenance studies of minerals like cassiterite), environmental science (for monitoring tin pollution), and materials science (for quality control). researchgate.net The availability of high-purity ¹¹⁶Sn as a standard reference material underpins the accuracy of these and other analytical applications.

Fundamental Physics Research: Search for New Physics Beyond the Standard Model

The Standard Model of particle physics is our current best description of the fundamental particles and forces of nature. However, it is known to be incomplete, and physicists are actively searching for evidence of "new physics" beyond the Standard Model. High-precision measurements using specific isotopes can be a powerful way to search for subtle deviations from the Standard Model's predictions.

One area of such research is the study of parity violation. d-nb.info Parity is a fundamental symmetry that relates a physical process to its mirror image. While most fundamental forces conserve parity, the weak nuclear force does not. Experiments measuring parity-violating effects in atoms can provide sensitive tests of the Standard Model and search for new physics. d-nb.inforesearchgate.netarxiv.org While experiments have been conducted with other elements, the principles could be applied to tin isotopes. d-nb.info The large number of stable tin isotopes provides a unique opportunity for systematic studies of how nuclear structure affects these fundamental interactions. aps.org

Another major area of fundamental physics research is the search for neutrinoless double beta decay. wikipedia.org This is a hypothetical type of radioactive decay that, if observed, would prove that neutrinos are their own antiparticles (Majorana particles) and would violate the conservation of lepton number, a fundamental symmetry of the Standard Model. mdpi.com While ¹¹⁶Sn is a stable isotope and does not undergo double beta decay, it is the daughter nucleus of the double beta decay of Cadmium-116 (¹¹⁶Cd). mdpi.comiaea.org Therefore, experiments searching for the double beta decay of ¹¹⁶Cd rely on being able to detect the resulting ¹¹⁶Sn nucleus. Understanding the properties of ¹¹⁶Sn is crucial for interpreting the results of these experiments. iaea.org Other tin isotopes, such as ¹²⁴Sn, are being actively investigated as potential candidates for neutrinoless double beta decay experiments. bhu.ac.inarxiv.org

Production, Enrichment, and Purification of Tin 116 Isotope for Research

Electromagnetic Isotope Separation (EMIS) Techniques for High-Purity Tin-116

Electromagnetic isotope separation (EMIS) stands as a highly versatile and effective method for producing high-purity isotopes of most elements in the periodic table, including Tin-116. ornl.govun.orgosti.gov This technique was historically used in large-scale facilities, such as the calutrons at Oak Ridge National Laboratory (ORNL), and modern advancements have led to the development of more efficient and compact EMIS systems. ornl.govisotopes.govornl.gov

The fundamental principle of EMIS involves several key steps:

Vaporization and Ionization: The process begins by vaporizing the elemental tin feed material. The resulting gaseous atoms are then ionized, typically creating a beam of positively charged ions. isotopes.govornl.gov

Acceleration: These ions are accelerated by an electric potential, forming a high-current beam. un.org

Magnetic Deflection: The ion beam is then directed through a strong magnetic field. The magnetic field exerts a force on the moving ions, causing them to travel in a circular path. un.orgornl.gov The radius of this path is dependent on the mass-to-charge ratio of the ions. isotopes.gov

Isotope Separation: Since isotopes of the same element have different masses, they will follow slightly different trajectories within the magnetic field. Lighter isotopes, such as ¹¹⁶Sn, will have a smaller radius of curvature compared to their heavier counterparts. un.org

Collection: Specially designed collectors, or "pockets," are placed at the precise locations where the beams of the different isotopes arrive. un.orgisotopes.gov This allows for the simultaneous collection of the separated isotopes. ornl.gov

Modern EMIS systems, like those developed at ORNL, offer significant advantages, including high enrichment factors in a single pass, with the capability to increase isotopic purity from natural abundance to over 99%. osti.gov These systems can produce research quantities, from milligrams to tens of grams annually, and are scalable to meet increasing demands. isotopes.govisotopes.gov The technology is capable of separating all of an element's isotopes simultaneously, a significant improvement over older calutron technology. ornl.gov

Advanced Isotope Separation Technologies for Isotopic Enrichment of Tin-116

Beyond traditional EMIS, several advanced technologies are employed for the enrichment of Tin-116, each with its own set of advantages and applications.

Gas Centrifugation: This method is highly effective for separating isotopes of elements that can be converted into a gaseous form at relatively low temperatures. arxiv.org For tin, a suitable volatile compound would be required. The process relies on the principles of centrifugal force within a rapidly spinning cylinder. wikipedia.orgaip.org

The core of a gas centrifuge is a cylindrical rotor that spins at very high speeds inside an evacuated casing. wikipedia.org When a gaseous tin compound is introduced into the rotor, the immense centrifugal force pushes the heavier molecules (containing heavier tin isotopes) toward the rotor wall, while the lighter molecules (containing ¹¹⁶Sn) tend to congregate closer to the central axis. wikipedia.org A countercurrent flow is induced within the centrifuge, which enhances the separation effect. wikipedia.org The slightly enriched and depleted streams are then drawn off. aip.org To achieve high levels of enrichment, numerous centrifuges are arranged in a cascade, where the enriched output of one stage becomes the feed for the next. wikipedia.org This process is known for its energy efficiency compared to older methods like gaseous diffusion. wikipedia.org Russia has historically utilized gas centrifugation for the production of various stable isotopes, including tin. ornl.gov

Plasma-Based Separation: Plasma centrifugation is an innovative technique that utilizes centrifugal forces within a plasma to separate isotopes based on their mass and charge. tandfonline.com In this method, the material is ionized into a plasma state and confined by electric and magnetic fields, causing it to rotate. tandfonline.com The heavier ions move towards the periphery while the lighter ions remain closer to the center, allowing for their separation. tandfonline.com Another plasma-based method is ion-cyclotron resonance (ICR) heating. jinr.ru In this technique, a plasma stream is subjected to a magnetic field and an oscillating electric field tuned to the cyclotron frequency of the desired isotope, in this case, ¹¹⁶Sn. This selectively heats the ¹¹⁶Sn ions, increasing their Larmor radius and allowing them to be separated from the other "colder" isotopes. jinr.ru

Chemical Exchange and Other Non-Conventional Isotope Separation Methods for Tin-116

Chemical exchange methods exploit the slight differences in chemical properties between isotopes, which can lead to their separation. osti.gov These methods are often based on liquid-liquid extraction or chromatography.

One notable example is the use of crown ethers in a liquid-liquid extraction system. researchgate.net Research has demonstrated that tin isotopes can be fractionated using dicyclohexano-18-crown-6. researchgate.netdokumen.pub In this process, an aqueous solution containing tin ions is mixed with an organic solvent containing the crown ether. The crown ether selectively forms complexes with the tin ions, and there is a slight preference for certain isotopes to be incorporated into the complex in the organic phase, while others remain in the aqueous phase. xml-journal.net This isotopic fractionation is attributed to the nuclear field shift effect. researchgate.net By repeatedly performing this extraction, a separation of the isotopes can be achieved.

Another non-conventional method that has been explored is the Thermal Cycling Absorption Process (TCAP). While primarily developed for separating hydrogen isotopes, the underlying principles of using a material to selectively absorb and release isotopes under varying temperatures could potentially be adapted for other elements. srnl.govans.org

Analytical Methodologies for Purity Assessment and Trace Contaminant Detection in Enriched Tin-116 Samples

Ensuring the high purity of enriched ¹¹⁶Sn is paramount for its use in research. A variety of sophisticated analytical techniques are employed for this purpose.

Mass Spectrometry: This is the cornerstone of isotopic analysis.

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This is a highly precise technique used to determine the isotopic composition of tin samples. researchgate.netrsc.orggeochemical-journal.jp The sample is introduced into a plasma, which ionizes the atoms. The ions are then passed through a mass spectrometer that separates them based on their mass-to-charge ratio, and multiple collectors simultaneously measure the ion beams of different isotopes. ceza.de This allows for very accurate determination of the abundance of ¹¹⁶Sn and the detection of any remaining isotopic impurities. rsc.org The precision of MC-ICP-MS can be better than 0.05 per mil for tin isotope ratios. researchgate.net

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This technique is also used for isotopic analysis and is particularly useful for identifying and quantifying trace elemental contaminants. nih.govdss.go.th However, it can be subject to spectral interferences. For instance, when measuring ¹¹⁶Sn, potential interferences from doubly charged uranium (U++) and molybdenum oxide (MoO) need to be considered. inorganicventures.com

Thermal Ionization Mass Spectrometry (TIMS): TIMS is another high-precision method for isotopic analysis. iaea.org

Gas Chromatography-Mass Spectrometry (GC-MS): This can be used in conjunction with isotope dilution techniques for the analysis of specific tin compounds. nih.gov

Chromatographic Purification: Before mass spectrometric analysis, samples often undergo chromatographic purification to separate the tin from the sample matrix and avoid interferences. ceza.de Anion-exchange resins and extraction chromatography materials like TRU resin are commonly used for this purpose. rsc.orggeochemical-journal.jprsc.org It is important to note that these purification processes themselves can sometimes cause isotopic fractionation, which must be corrected for in the final analysis. geochemical-journal.jp

Other Techniques:

Energy Dispersive X-ray Spectroscopy (EDS) and X-ray Diffraction (XRD): These techniques can be used to verify the purity of the target material. researchgate.net

Rutherford Backscattering Spectrometry (RBS): This is another method used to confirm the purity of thin tin targets. researchgate.net

The combination of these production, enrichment, purification, and analytical techniques allows for the generation of high-purity ¹¹⁶Sn essential for advancing scientific knowledge.

Computational Methodologies and Data Analysis in Tin 116 Research

Large-Scale Numerical Simulations for Nuclear Structure of Tin-116

Large-scale numerical simulations are fundamental to understanding the nuclear structure of ¹¹⁶Sn. These simulations, often employing models like the Large-Scale Shell Model (LSSM), provide theoretical predictions of energy levels, transition probabilities, and other nuclear properties.

A key aspect of these simulations is the treatment of many-body effective terms within the chosen model space. For tin isotopes, calculations are often performed considering a core of a nearby doubly magic nucleus, with the valence nucleons' interactions being meticulously calculated. For instance, studies on neutron-deficient tin isotopes may use a ¹⁰⁰Sn or ⁹⁰Zr core. unipd.it

Comparisons between simulation results and experimental data are crucial for validating and refining the theoretical models. For example, the measured lifetimes of the 2+ and 4+ excited states in tin isotopes, and the subsequent calculation of B(E2) transition strengths, have been shown to be highly sensitive to the wave function's form. unipd.it Discrepancies and agreements between experimental values and LSSM calculations highlight the importance of including high-seniority components in the wave functions to accurately describe transition probabilities in this region of the nuclear chart. unipd.it

Isotopic analysis, combining structure and reaction calculations, has been employed to investigate the systematics of tin isotopes, including ¹¹⁶Sn. By analyzing experimental data from proton scattering experiments, such as A(p,p) cross sections at 295 MeV, researchers can extract detailed information about the nuclear structure. arxiv.org These analyses often compare results from different theoretical frameworks, such as relativistic Hartree-Bogoliubov (RHB) and nonrelativistic Skyrme Hartree-Fock-Bogoliubov (SHFB) calculations, to understand the isotopic evolution of nuclear properties. arxiv.org

Reaction Cross-Section Calculations and Nuclear Model Codes for Tin-116

The calculation of reaction cross-sections for ¹¹⁶Sn is essential for various applications, from astrophysical nucleosynthesis to reactor physics. These calculations are performed using specialized nuclear model codes that incorporate different theoretical models to describe the reaction mechanisms.

Several nuclear model codes are used to predict the cross-sections of various reactions involving ¹¹⁶Sn. Codes like STAPRE and EMPIRE-II are utilized to perform nuclear reaction model calculations. oecd-nea.org These codes often incorporate models like the exciton (B1674681) model for pre-equilibrium emission and the Hauser-Feshbach formula for statistical decay. oecd-nea.org Direct interactions can be accounted for by using multi-step direct reaction cross-sections. oecd-nea.org

Theoretical models such as the relativistic quasiparticle time-blocking approximation (RQTBA) are applied to describe nuclear excitation modes. researchgate.net This method, based on a meson-nucleon Lagrangian, goes beyond the standard relativistic quasiparticle random-phase approximation (RQRPA) by including the coupling between single quasiparticles and collective vibrations. researchgate.net The results from these microscopic calculations for (n, γ) cross sections on ¹¹⁶Sn can be compared with experimental data and with more phenomenological models, such as those using a Lorentzian parameterization for the gamma strength function. researchgate.net

The TALYS code is another versatile tool used for the simulation of nuclear reactions. For example, it has been used to predict excitation functions and isomeric cross-section ratios for reactions producing tin isotopes. iaea.org

The Japanese Evaluated Nuclear Data Library (JENDL) provides calculated cross-section data for ¹¹⁶Sn for a wide range of reactions at various energies. jaea.go.jp This includes total, elastic, inelastic, (n,2n), (n,np), (n,γ), and other reaction cross-sections.

Below is a table showcasing some of the calculated neutron-induced reaction cross-sections for ¹¹⁶Sn from the JENDL-4.0 library.

MT	Reaction	0.0253-eV	Maxwellian Average	Resonance Integral	14-MeV	Fiss. Spec. Average
1	(n,total)	4.647 (b)	5.231 (b)	-	4.585 (b)	5.668 (b)
2	(n,elastic)	4.522 (b)	5.105 (b)	-	2.559 (b)	4.800 (b)
4	(n,inelastic)	(E-thr = 105.0 keV)	565.0 (mb)	812.4 (mb)	-	-
16	(n,2n)	(E-thr = 9.647 MeV)	-	-	1.440 (b)	656.4 (μb)
102	(n,γ)	125.1 (mb)	125.2 (mb)	12.18 (b)	1.085 (mb)	53.69 (mb)
103	(n,p)	(E-thr = 2.517 MeV)	-	-	13.09 (mb)	8.708 (μb)

Data Acquisition Systems and Advanced Signal Processing for Spectroscopic Data

Modern nuclear physics experiments studying isotopes like ¹¹⁶Sn generate vast amounts of complex data. Efficient and sophisticated data acquisition (DAQ) systems and advanced signal processing techniques are therefore essential.

A typical DAQ system consists of several key components:

Transducers: These devices convert physical phenomena, such as the energy of a gamma-ray, into an electrical signal. fiveable.megwinstek.com

Signal Conditioning: This stage involves amplifying, filtering, and shaping the raw analog signals to improve their quality and prepare them for digitization. fiveable.megwinstek.com

Analog-to-Digital Converters (ADCs): ADCs convert the conditioned analog signals into a digital format that can be processed by a computer. fiveable.me

Computer with Software: Specialized software is used to control the hardware, store the digitized data, and perform real-time monitoring and subsequent analysis. fiveable.me

Advanced signal processing techniques are then applied to the digitized data to extract meaningful information. This can include digital filtering to remove noise and machine learning algorithms to identify patterns and classify events. fiveable.me In some systems, it is possible to have real-time traces of analog signals and perform advanced signal processing as the data is being collected. tecquipment.com The development of multi-channel ADC chips with built-in programmable gain amplifiers is a promising technology that can help reduce the per-channel cost of data acquisition systems. wordpress.com

Machine Learning and Artificial Intelligence Applications in Nuclear Data Analysis for Tin-116 Studies

The application of Machine Learning (ML) and Artificial Intelligence (AI) is a rapidly growing area in nuclear physics, with significant potential for studies involving ¹¹⁶Sn. These advanced computational tools can be used to enhance numerical modeling, data analysis, and the design of experiments. osti.gov

ML and AI can be employed in several key areas:

Nuclear Data Evaluation: AI methods can be used to analyze and evaluate nuclear data, helping to identify discrepancies and improve the accuracy of data libraries. xml-journal.net

Experiment Design: AI can guide the design of new experiments by identifying which measurements would be most impactful for reducing uncertainties in nuclear data. lanl.gov

Data Analysis: ML algorithms are adept at finding patterns and trends in large, complex datasets that may be missed by human analysis. lanl.govwhiterose.ac.uk This is particularly useful for analyzing the vast datasets from modern nuclear physics experiments.

Surrogate Models: ML can be used to create surrogate models of complex physical simulations, which can significantly speed up calculations. neurips.cc

Projects like EUCLID (Experiments Underpinned by Computational Learning for Improvements in nuclear Data) at Los Alamos National Laboratory have demonstrated the power of using ML and AI to improve the quality of nuclear data for critical applications. lanl.gov The goal is to develop tools that can reduce errors in nuclear data and create new ways to design experiments. lanl.gov

Development of Specialized Databases and Computational Tools for Tin-116 Nuclear Data

A robust infrastructure of specialized databases and computational tools is essential for the storage, retrieval, and analysis of nuclear data for ¹¹⁶Sn. These resources are maintained by international bodies and research institutions.

Key international databases include:

EXFOR (Experimental Nuclear Reaction Data): This database contains a vast compilation of experimental nuclear reaction data, including cross-sections, for a wide range of incident particles and energies. aps.orgbnl.gov

ENDF (Evaluated Nuclear Data File): This library contains evaluated nuclear reaction data, providing recommended values for various nuclear reactions. aps.orgbnl.gov It serves as the primary input for many nuclear applications, including reactor design and shielding calculations. bnl.gov

ENSDF (Evaluated Nuclear Structure Data File): This is a core database for nuclear structure and decay data, containing evaluated information on nuclear levels, gamma-rays, and decay properties for thousands of nuclides. bnl.gov

NuDat: This database, maintained by the National Nuclear Data Center (NNDC), provides user-friendly access to evaluated nuclear structure and decay data from ENSDF and other sources. bnl.gov

In addition to these large-scale databases, various computational tools are developed to work with this data. These can range from codes that analyze the effects of energy-dependent cross-sections on isotope yields to software for visualizing and plotting nuclear data. bnl.gov The development of digital twins for complex facilities like particle accelerators, which use AI and ML to connect computational models with their physical counterparts, represents the future of these computational tools. osti.gov

Future Research Directions and Emerging Paradigms for Tin 116 Isotope Studies

Precision Measurements of Fundamental Nuclear Properties of Tin-116

Continued refinement of experimental techniques will enable more precise measurements of the fundamental properties of ¹¹⁶Sn, providing stringent tests for nuclear models. A key focus will be on the nuclear charge radius, which for ¹¹⁶Sn is approximately 4.6250 femtometers. chemlin.orgiaea.org Recent spectroscopic data have yielded new results for the changes in the mean square radius between tin isotopes, which are, on average, less than half of what is calculated assuming incompressible nuclear matter. scite.airoyalsocietypublishing.org For the even isotopes, this value decreases regularly with mass number. scite.ai High-precision measurements of isotope shifts using techniques like collinear resonance-ionization spectroscopy will further enhance our understanding of the nuclear charge distribution. mit.eduresearchgate.netosti.gov

While ¹¹⁶Sn has a nuclear spin of 0 and therefore no magnetic dipole or electric quadrupole moment, the study of these properties in neighboring odd-mass tin isotopes provides crucial information about the nuclear forces and structure in this region of the nuclear chart. periodictable.comosti.govresearchgate.net Advanced atomic calculation methods, such as the relativistic Fock-space coupled-cluster method, are improving the accuracy of determining these moments from experimental data. mit.eduresearchgate.netosti.gov

Table 1: Fundamental Properties of Tin-116

Property	Value
Atomic Number (Z)	50
Mass Number (A)	116
Neutron Number (N)	66
Isotopic Mass	115.901743(1) u
Nuclear Spin (I)	0+
Charge Radius	4.6250(19) fm
Magnetic Dipole Moment	0 µN
Electric Quadrupole Moment	0 b

Data sourced from multiple scientific references. chemlin.orgperiodictable.combuyisotope.com

Exploration of Exotic Decay Modes and Nuclear Isomers in Neighboring Tin Isotopes Relevant to Tin-116

The region around tin, with its "doubly magic" isotopes like ¹⁰⁰Sn and ¹³²Sn, is a fertile ground for studying exotic nuclear phenomena. azoquantum.comwikipedia.orgwikipedia.org Research into the decay modes of isotopes neighboring ¹¹⁶Sn, such as the beta decay of Indium-116 (¹¹⁶In) and Antimony-116 (¹¹⁶Sb) to ¹¹⁶Sn, provides valuable data for understanding nuclear structure and the weak force. chemlin.orgkaeri.re.kr

Furthermore, the study of nuclear isomers—metastable excited states of a nucleus—in isotopes like ¹¹⁵Sn, ¹¹⁷Sn, and ¹¹⁹Sn offers insights into the arrangement of nucleons and the forces between them. wikipedia.orgiaea.org For instance, the half-life of the isomeric state in ¹¹⁷Sn is of interest for various applications. buyisotope.com The investigation of cluster radioactivity, a rare decay mode where a nucleus emits a light nucleus, is also being explored in the trans-tin region. nih.gov

Innovations in Experimental Facilities and Detector Technologies for Tin-116 Research

Breakthroughs in the study of ¹¹⁶Sn and its neighbors are intrinsically linked to advancements in experimental capabilities. energy.gov Facilities like the Isotope Mass Separator On-Line (ISOLDE) at CERN and the Facility for Rare Isotope Beams (FRIB) are pushing the boundaries of what is possible. azoquantum.commsu.educern.ch These facilities provide high-intensity and high-purity beams of rare isotopes, enabling precision studies of their properties. energy.gov

Innovations in detector technology are equally crucial. High-purity germanium detectors and advanced spectrometers, such as the Fission Product Prompt gamma-ray Spectrometer (FIPPS), allow for highly accurate measurements of gamma-ray emissions from excited nuclear states. uoguelph.ca The development of tin-loaded plastic scintillators capable of gamma-ray spectroscopy is another promising area, offering a cost-effective alternative to traditional detectors. researchgate.netosti.gov Furthermore, machine learning algorithms are being increasingly applied to gamma spectroscopy to enhance the precision and robustness of analyses. mdpi.com

Interdisciplinary Collaborations and Synergies in Tin-116 Isotope Science

The study of ¹¹⁶Sn is not confined to nuclear physics alone but extends into various other scientific disciplines, fostering a rich environment for interdisciplinary collaboration. In astrophysics, the abundances of tin isotopes, including ¹¹⁶Sn, provide crucial information about the processes of stellar nucleosynthesis, such as the s-process and r-process. wikipedia.orgcern.ch The collaboration between nuclear physicists and astrophysicists is essential for refining models of stellar evolution and the origin of the elements. nuclearsciencefuture.orgindico.globalesf.org

There are also emerging applications in materials science and other fields. For instance, tin isotopes are used in research on the distribution of impurities in chemical production. buyisotope.com The unique properties of tin are also being explored in the development of advanced materials like tin(II) sulfide (B99878) (SnS) and titanium nitride (TiN) for applications in electronics and energy storage. researchgate.netrsc.org These diverse applications highlight the broad impact of fundamental research on tin isotopes. americanelements.comaip.org

Q & A

Q. What are the key nuclear properties of Tin-116, and how do they contribute to its significance in nuclear structure studies?

Tin-116 ($^{116}\text{Sn}$) is a stable isotope with 50 protons and 66 neutrons, making it part of the tin isotopic chain near the neutron-rich region. Its stability and closed-shell structure (Z=50) make it valuable for testing nuclear models, such as shell-model predictions and quadrupole collectivity. Researchers often use $^{116}\text{Sn}$ to study neutron-proton interactions and isotopic symmetry energy in nuclear matter . Methodologically, nuclear spectroscopy experiments (e.g., Coulomb excitation or in-beam γ-ray spectroscopy) are employed to measure its nuclear deformation parameters and transition probabilities.

Q. What experimental techniques are commonly used to determine the isotopic abundance of Tin-116 in natural and synthetic samples?

Isotopic abundance measurements for $^{116}\text{Sn}$ rely on mass spectrometry, including Thermal Ionization Mass Spectrometry (TIMS) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Key steps include:

• Sample Preparation : Purification via ion-exchange chromatography to isolate tin from matrix elements.
• Calibration : Use of certified reference materials (e.g., NIST SRM 3161a) to correct for instrumental mass bias.
• Data Acquisition : Repeated measurements to ensure precision, often achieving uncertainties <0.1% . Challenges include interferences from isobaric isotopes (e.g., $^{116}\text{Cd}$) and ensuring ultra-high vacuum conditions to minimize contamination.

Q. How does Tin-116's natural abundance impact its utility in geochemical and cosmochemical studies?

With a natural abundance of ~14.5%, $^{116}\text{Sn}$ is critical for reconstructing nucleosynthetic processes in stellar environments. Researchers use isotope dilution methods to quantify tin in meteorites or crustal samples, correlating isotopic ratios (e.g., $^{116}\text{Sn}/^{120}\text{Sn}$) with nucleosynthetic models. For example, anomalies in $^{116}\text{Sn}$ abundance in presolar grains can indicate contributions from supernova ejecta or AGB stars. Analytical workflows often combine laser ablation ICP-MS with multivariate statistics to resolve spatial heterogeneities .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported isotopic abundance values for Tin-116 across different mass spectrometry studies?

Discrepancies often arise from instrumental biases, sample contamination, or inconsistent data normalization. Methodological solutions include:

• Cross-Validation : Analyzing the same sample using TIMS and multi-collector ICP-MS to compare results.
• Standardization : Adopting the "delta notation" ($δ^{116}\text{Sn}$) relative to a universally accepted standard, such as the JMC Sn solution.
• Error Propagation Analysis : Applying Bayesian statistics to quantify uncertainties from sample preparation and instrumental drift . Recent studies recommend interlaboratory comparisons and open-data repositories to improve reproducibility .

Q. What experimental design considerations are critical for studying the β-decay pathways of neutron-rich Tin isotopes, including Tin-116?

While $^{116}\text{Sn}$ is stable, its neutron-rich neighbors (e.g., $^{126}\text{Sn}$) undergo β-decay. To study these systems:

• Facility Selection : Use radioactive ion-beam facilities (e.g., TRIUMF, RIKEN) to produce short-lived tin isotopes.
• Detection Systems : Implement high-purity germanium (HPGe) detectors for γ-ray spectroscopy and silicon strip detectors for decay-energy measurements.
• Control Variables : Maintain consistent beam energy and target thickness to isolate decay branching ratios. Computational tools like GEANT4 simulate detector responses to validate experimental data .

Q. How can computational models and empirical data be integrated to refine the nuclear deformation parameters of Tin-116?

Advanced approaches combine Density Functional Theory (DFT) with empirical measurements:

• Parameter Optimization : Fit DFT-predicted quadrupole moments ($Q_{20}$) to experimental B(E2) values from Coulomb excitation experiments.
• Monte Carlo Sampling : Explore the parameter space for neutron-proton interactions to minimize residuals between model and data.
• Machine Learning : Train neural networks on existing isotopic data to predict deformation trends across the tin isotopic chain. Collaborative frameworks like the UNEDF project provide open-source datasets for benchmarking .

Q. What advanced spectroscopic methods are employed to study the hyperfine structure of Tin-116 in atomic physics applications?

Laser-induced breakdown spectroscopy (LIBS) and collinear laser spectroscopy are used to resolve hyperfine splitting in $^{116}\text{Sn}$:

• Doppler-Free Spectroscopy : Mitigate thermal motion effects by counter-propagating laser beams.
• Isotope Shifts : Measure wavelength differences between $^{116}\text{Sn}$ and reference isotopes (e.g., $^{120}\text{Sn}$) to infer changes in nuclear charge radius.
• Data Analysis : Use the King plot method to separate mass-dependent and field-shift contributions. Recent advancements in frequency combs enhance precision to sub-MHz levels .

Data Presentation Guidelines

• Tables : Report isotopic ratios in a three-column format: Sample ID, $^{116}\text{Sn}/^{120}\text{Sn}$ Ratio, and Uncertainty (2σ). Include footnotes detailing normalization procedures .
• Figures : Use error bars in mass spectra to represent statistical uncertainties. For decay studies, plot γ-ray intensity vs. energy with annotations for identified transitions .